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Compound of Interest

Compound Name: Dimethylphenylsilane

Cat. No.: B1631080

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive data and safety protocols for
Dimethylphenylsilane (CAS No. 766-77-8), a versatile organosilicon compound utilized in
various industrial and research applications, including silicone polymers, coatings, and
electronics.[1] This document aims to furnish researchers, scientists, and drug development
professionals with the critical information necessary for its safe handling, storage, and disposal.

Chemical Identification and Properties

Dimethylphenylsilane, also known as Phenyldimethylsilane, is a colorless liquid with an
aromatic odor.[2] Its fundamental identifiers and physical properties are summarized below for

easy reference.

Table 1: Chemical Identifiers for Dimethylphenylsilane
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Identifier Value Source
CAS Number 766-77-8 [1131[4][5]
EC Number 212-170-5

Molecular Formula CsH12Si [11[4115]
IUPAC Name dimethyl(phenyl)silane [31[5]
Synonyms Phenyldimethylsilane [1][2][6]
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Table 2: Physicochemical Properties of Dimethylphenylsilane

Property Value Source
Molecular Weight 136.27 g/mol [11[4115]
Appearance Clear colorless liquid [1][3]
Density 0.889 g/mL at 25 °C [1]
Boiling Point 157 °C at 744 mmHg [4]
Flash Point 35°C (95 °F) [4]
Refractive Index n20/D 1.497 [4]
Water Solubility Not miscible [4]
Storage Temperature 2-8°C, under inert atmosphere [4]

Hazard Identification and Classification

Dimethylphenylsilane is classified as a flammable liquid and vapor.[5][6€] It is crucial to be

aware of its potential hazards to ensure safe handling in a laboratory or industrial setting.

Table 3: GHS Hazard Classification for Dimethylphenylsilane
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Hazard Class

Category Hazard Statement

Flammable Liquids

H226: Flammable liquid and
vapor[5]

Serious Eye Damage/Eye

Irritation

2A Causes serious eye irritation[2]

Signal Word: Warning
Hazard Pictogram:

e GHSO02: Flame

Safety Handling and Experimental Protocols

Strict adherence to safety protocols is paramount when working with Dimethylphenylsilane.

The following sections outline the necessary precautions and procedures for handling, storage,

and disposal.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times to minimize exposure and

ensure personal safety.

o Eye Protection: Chemical safety goggles or a face shield are mandatory.[6]

» Hand Protection: Neoprene or nitrile rubber gloves should be worn.[7]

» Skin and Body Protection: A lab coat or other suitable protective clothing is required.[6][7]

» Respiratory Protection: If working in a poorly ventilated area or if inhalation is a risk, a

NIOSH/MSHA-approved respirator with an appropriate filter for organic vapors should be

used.[6][7]

Engineering Controls
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Engineering controls are the first line of defense in minimizing exposure to hazardous
chemicals.

Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood.[6][7]

» Grounding: To prevent static discharge, which can ignite flammable vapors, all containers
and receiving equipment must be properly grounded and bonded.[6][7]

» Explosion-Proof Equipment: Use of explosion-proof electrical, ventilating, and lighting
equipment is essential in areas where Dimethylphenylsilane is handled and stored.[6][7]

o Eyewash Stations and Safety Showers: These must be readily accessible in the immediate
work area.[6][7]

Handling and Storage Procedures

Proper handling and storage are critical to prevent accidents and maintain the chemical's
integrity.

e Handling:
o Keep away from heat, sparks, open flames, and other ignition sources.[2][6]
o Use only non-sparking tools.[2][6]
o Take precautionary measures against static discharge.[2][6]
o Avoid breathing vapors or mist.[6]
o Avoid contact with skin, eyes, and clothing.[6]
o Wash hands thoroughly after handling.[7]
o Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7]

o Keep in an area designated for flammable liquids.[6]
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o Store under an inert atmosphere (e.g., nitrogen) to prevent degradation.[8]

o Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong
bases.[6][8]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid measures should be taken.

Table 4: First-Aid Procedures for Dimethylphenylsilane Exposure

Exposure Route First-Aid Procedure Source

Rinse cautiously with water for
several minutes. Remove

Eye Contact contact lenses, if present and [6][7]
easy to do. Continue rinsing.

Get medical advice/attention.

Wash with plenty of soap and
) water. Remove contaminated
Skin Contact _ [61[7]
clothing and wash before

reuse.

Remove victim to fresh air and
keep at rest in a position

Inhalation comfortable for breathing. If [61[7]
you feel unwell, seek medical

advice.

Do NOT induce vomiting.
_ Never give anything by mouth
Ingestion ] [61[7]
to an unconscious person. Get

medical advice/attention.

Fire-Fighting Measures

Dimethylphenylsilane is a flammable liquid, and appropriate fire-fighting measures must be
understood.
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[6] Containers may explode when heated.[6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6]

Accidental Release Measures

In the case of a spill, the following steps should be taken to mitigate the hazard.
e Evacuate: Evacuate unnecessary personnel from the area.

o Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot
surfaces).[6]

o Ventilate: Ensure adequate ventilation.

e Containment: Use a non-combustible absorbent material like sand or earth to contain the
spill.

o Cleanup: Collect the absorbed material using non-sparking tools and place it in a suitable,
closed container for disposal.[6]

o Personal Protection: Wear appropriate PPE during cleanup.

Disposal Considerations

Waste Dimethylphenylsilane and contaminated materials must be disposed of in accordance
with all applicable federal, state, and local regulations.[6] It is considered hazardous waste.[2]
Do not dispose of it down the drain.

Visualization of Safe Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of
Dimethylphenylsilane, from receipt to disposal.

Receiving and Storage Emergency Procedures

Spill Response First Aid

Receiving

Inspect Container

Store in Flammable Cabinet
(2-8°C, Inert Atmosphere)

Prepare for Use

Handling and Use

Don PPE
(Goggles, Gloves, Lab Coat)

Work in Fume Hood

Ground Equipment

Dispense Chemical

Perform Experiment

IAfter Experiment

Cleanup and Waste Disposal

Decontaminate Glassware

l

Collect Waste
(Liquid and Solid)

l

Dispose as
Hazardous Waste
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Dimethylphenylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-protocols-for-dimethylphenylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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